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Compound of Interest

Compound Name: Tris(dimethylamino)methane

Cat. No.: B1293549 Get Quote

Technical Support Center:
Tris(dimethylamino)methane
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the proper storage and handling of

Tris(dimethylamino)methane to prevent its decomposition.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of Tris(dimethylamino)methane decomposition?

A1: Tris(dimethylamino)methane is sensitive to several environmental factors that can lead to

its degradation. The primary causes of decomposition are:

Hydrolysis: The compound readily hydrolyzes in the presence of water or moisture.[1][2][3][4]

[5]

Exposure to Air: It is sensitive to air.[4][5]

Heat: Elevated temperatures can cause thermal decomposition.[1][4] Upon heating to 150–

190 °C, it can decompose to form tetrakis(dimethylamino)ethene.[6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1293549?utm_src=pdf-interest
https://www.benchchem.com/product/b1293549?utm_src=pdf-body
https://www.benchchem.com/product/b1293549?utm_src=pdf-body
https://www.benchchem.com/product/b1293549?utm_src=pdf-body
https://www.chemicalbook.com/msds/tris-dimethylamino-methane.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://www.tcichemicals.com/BE/en/p/T1057
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://www.tcichemicals.com/BE/en/p/T1057
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://www.chemicalbook.com/msds/tris-dimethylamino-methane.pdf
https://www.tcichemicals.com/BE/en/p/T1057
https://en.wikipedia.org/wiki/Tris(dimethylamino)methane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Light: The compound is light-sensitive.[4]

Incompatible Materials: Contact with acids, acid chlorides, acid anhydrides, strong oxidizing

agents, and carbon dioxide (CO2) can lead to degradation.[1][2][3]

Q2: What are the signs of Tris(dimethylamino)methane decomposition?

A2: Decomposition can be indicated by several observations:

A change in color from colorless or pale yellow to a darker shade.

The presence of a strong ammoniacal or fishy odor, which could indicate the formation of

dimethylamine.[2][3][6]

The formation of insoluble matter or precipitates in the liquid.[4]

Inconsistent or poor results in chemical reactions where Tris(dimethylamino)methane is

used as a reagent.

Q3: How should I properly store Tris(dimethylamino)methane to ensure its stability?

A3: To maintain the quality and stability of Tris(dimethylamino)methane, adhere to the

following storage guidelines:

Temperature: Store in a refrigerator at 2-8°C.[1][7] Some suppliers may recommend storing it

frozen (<0°C).[4]

Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent

exposure to air and moisture.[4]

Container: Keep the container tightly sealed.[1][2][3][8] If the original container has been

opened, it must be carefully resealed and kept upright to prevent leakage.[1]

Location: Store in a cool, dry, and well-ventilated area away from sources of heat, sparks,

and open flames.[1][8]

Light: Protect from light.[4]
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Q4: Are there stabilized formulations of Tris(dimethylamino)methane available?

A4: Yes, some suppliers offer Tris(dimethylamino)methane stabilized with potassium

hydroxide (KOH).[4][9][10][11] This basic stabilizer helps to neutralize any acidic impurities that

could promote decomposition.
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Issue Possible Cause Recommended Action

Reagent has developed a

strong odor and/or has

darkened in color.

Decomposition due to

exposure to air, moisture, or

heat.

The reagent has likely

degraded and should be

disposed of according to safety

protocols. For future use,

ensure proper storage

conditions are strictly followed.

Insoluble particles are

observed in the liquid.

Formation of decomposition

byproducts over time.

If the reagent is still deemed

usable for non-critical

applications, the insoluble

matter can be removed by

filtration under an inert

atmosphere before use.[4]

However, for sensitive

applications, using a fresh

bottle is recommended.

Inconsistent or low yields in

reactions.

The reagent has partially

decomposed, reducing its

effective concentration and

purity.

Use a fresh bottle of high-

purity

Tris(dimethylamino)methane.

Verify the integrity of the

reagent before use, for

instance, by checking its

appearance and odor.

The reagent container shows

signs of pressure buildup.

Decomposition leading to the

formation of gaseous

byproducts.

Handle with extreme caution in

a well-ventilated fume hood.

Cool the container before

slowly and carefully opening it

to release the pressure.

Evaluate the reagent for other

signs of decomposition before

use.
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Protocol 1: Inert Atmosphere Handling and Dispensing
This protocol describes the procedure for safely handling and dispensing

Tris(dimethylamino)methane to minimize exposure to air and moisture.

Materials:

Schlenk line or glove box

Nitrogen or argon gas source

Dry, clean syringes and needles

Septum-sealed Tris(dimethylamino)methane bottle

Dry reaction vessel

Procedure:

Ensure the Schlenk line or glove box is properly purged with an inert gas.

Allow the Tris(dimethylamino)methane bottle to equilibrate to room temperature before

opening to prevent moisture condensation.

Place the bottle in the inert atmosphere environment.

Using a dry syringe and needle, pierce the septum of the bottle.

Slowly draw the desired volume of the liquid into the syringe.

Inject the Tris(dimethylamino)methane directly into the dry reaction vessel, which is also

under an inert atmosphere.

Properly quench and clean the syringe and needle immediately after use.
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Decomposition Pathways of Tris(dimethylamino)methane

Hydrolysis Thermal Decomposition Oxidation (e.g., Fire)

Tris(dimethylamino)methane
(C7H19N3)

Dimethylamine
+ Other Products

yields

Tetrakis(dimethylamino)ethene

yields

Carbon Oxides (COx)
Nitrogen Oxides (NOx)

yields

Moisture/Water

causes

Heat (150-190°C)

causes

Air/Fire

causes
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Recommended Handling Workflow

Start

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Inert Atmosphere
(Glove Box or Schlenk Line)

Equilibrate Reagent Bottle
to Room Temperature

Dispense Reagent Using
Dry Syringe/Needle

Immediately Reseal Bottle

Return to Proper Storage
(2-8°C, Dark)

Clean Up and Dispose
of Waste Properly

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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